Cas no 2171424-41-0 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidooxolane-3-carboxylic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidooxolane-3-carboxylic acid
• CAS No: 2171424-41-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6232199
• PubChem ID: 165541098
• Update Time: 2025-06-12

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidooxolane-3-carboxylic acid
• 2171424-41-0
• EN300-1493881
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-15(2)23(24(29)28(3)22-14-33-12-21(22)25(30)31)27-26(32)34-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-23H,12-14H2,1-3H3,(H,27,32)(H,30,31)/t21?,22?,23-/m1/s1
• InChI Key： AEMLANDOOQJFOJ-XPPIMPSXSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C)C([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidooxolane-3-carboxylic acid

Comprehensive Overview of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidooxolane-3-carboxylic acid (CAS No. 2171424-41-0)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidooxolane-3-carboxylic acid (CAS No. 2171424-41-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique oxolane (tetrahydrofuran) ring and a chiral center at the 2-position, making it valuable for designing bioactive peptides and small-molecule drugs. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery workflows.

In recent years, the demand for custom peptide synthesis has surged due to advancements in mRNA vaccines, cancer immunotherapy, and GPCR-targeted drugs. Researchers frequently search for terms like "Fmoc-amino acid applications" or "CAS 2171424-41-0 solubility", reflecting their need for precise physicochemical data. This compound’s carboxylic acid moiety allows facile conjugation, while its methylated amide enhances metabolic stability—a critical factor in peptidomimetic design.

The structural complexity of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidooxolane-3-carboxylic acid enables its use in conformational studies. Computational chemists often investigate "oxolane ring effects on peptide helicity", as this heterocycle can mimic proline-like turns. Meanwhile, its CAS No. 2171424-41-0 is indexed in major databases like PubChem and SciFinder, with growing citations in ADME/Tox research.

From a synthetic perspective, this compound addresses the industry’s shift toward green chemistry. Queries such as "Fmoc deprotection alternatives" highlight interest in optimizing its use. The N,3-dimethylbutanamido side chain offers steric control, reducing racemization risks during peptide coupling—a frequent challenge noted in forums discussing "SPPS side reactions".

Analytical protocols for CAS 2171424-41-0 often involve HPLC-MS and chiral chromatography, topics trending in QC method development circles. Its logP and pKa values (frequently searched parameters) are crucial for blood-brain barrier penetration predictions in CNS drug projects. Furthermore, the oxolane-3-carboxylic acid segment aligns with current explorations of saturated heterocycles in fragment-based drug discovery.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidooxolane-3-carboxylic acid exemplifies the intersection of peptide chemistry and medicinal chemistry. Its versatility meets the needs of both academic researchers and industrial R&D teams tackling challenges from epitope mapping to PROTAC linker design. As AI-driven molecular modeling accelerates, compounds like this will remain pivotal in bridging in silico predictions with tangible bioactivity.